3-{[2-(2-Methoxyethoxy)ethyl](methyl)amino}propanoic acid

• Molecular Formula: C9H19NO4
• Molecular Weight: 205.25 g/mol
• IUPAC Name: 3-[2-(2-methoxyethoxy)ethyl-methylamino]propanoic acid
• InChI: InChI=1S/C9H19NO4/c1-10(4-3-9(11)12)5-6-14-8-7-13-2/h3-8H2,1-2H3,(H,11,12)
• InChI Key: MXWXJKPXKSGJPA-UHFFFAOYSA-N
• Canonical SMILES: CN(CCC(=O)O)CCOCCOC

Description

Chemical Structure and Properties 3-{2-(2-Methoxyethoxy)ethylamino}propanoic acid (CAS: 1339856-00-6) is a branched propanoic acid derivative with the molecular formula C₉H₁₉NO₄ and a molecular weight of 205.25 g/mol . Its structure consists of a propanoic acid backbone substituted with a tertiary amine group: a methyl group and a 2-(2-methoxyethoxy)ethyl chain. The methoxyethoxy side chain contributes to hydrophilicity, while the methyl group enhances steric stability.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-{2-(2-Methoxyethoxy)ethylamino}propanoic acid typically involves the reaction of 3-chloropropanoic acid with 2-(2-methoxyethoxy)ethylamine under controlled conditions. The reaction is carried out in the presence of a base, such as sodium hydroxide, to facilitate the nucleophilic substitution reaction. The product is then purified using standard techniques such as recrystallization or chromatography.

Industrial Production Methods

In an industrial setting, the production of 3-{2-(2-Methoxyethoxy)ethylamino}propanoic acid may involve large-scale reactors and continuous flow processes to ensure high yield and purity. The reaction conditions are optimized to minimize by-products and maximize the efficiency of the synthesis.

Chemical Reactions Analysis

Types of Reactions

3-{2-(2-Methoxyethoxy)ethylamino}propanoic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can convert the compound into alcohols or amines.

Substitution: The compound can undergo nucleophilic substitution reactions, where the amino group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Nucleophiles like hydroxide ions (OH-) and halides (Cl-, Br-) are used in substitution reactions.

Major Products Formed

Oxidation: Carboxylic acids, ketones.

Reduction: Alcohols, amines.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

3-{2-(2-Methoxyethoxy)ethylamino}propanoic acid has a wide range of applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Employed in the study of biochemical pathways and as a probe in molecular biology experiments.

Medicine: Investigated for its potential therapeutic properties and as a precursor in the synthesis of pharmaceutical compounds.

Industry: Utilized in the production of specialty chemicals and as an intermediate in the manufacture of various products.

Mechanism of Action

The mechanism of action of 3-{2-(2-Methoxyethoxy)ethylamino}propanoic acid involves its interaction with specific molecular targets and pathways. The compound can act as a ligand, binding to receptors or enzymes and modulating their activity. This interaction can lead to changes in cellular processes, such as signal transduction, gene expression, and metabolic pathways.

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound belongs to a class of functionalized propanoic acids with amino and ether substituents. Below is a systematic comparison with structurally or functionally related analogs:

Structural Analogues

Compound Name	Molecular Formula	Key Substituents	Key Differences	Applications/Notes
3-{2-(2-Methoxyethoxy)ethylamino}propanoic acid	C₉H₁₉NO₄	Methyl, 2-(2-methoxyethoxy)ethyl	Reference compound	Potential hydrophilic conjugates for nanoparticles ; discontinued commercial availability suggests synthesis challenges .
3-(Propylamino)propanoic acid	C₆H₁₃NO₂	Propylamine	Shorter alkyl chain, lacks ether groups	Used in hydrophilic nanoparticle coatings; simpler synthesis but lower hydrophilicity .
2-[(3-Chlorophenyl)methyl]-3-[methyl-(tert-butoxycarbonyl)amino]propanoic acid	C₁₆H₂₁ClNO₄	Chlorophenyl, Boc-protected amine	Aromatic chlorophenyl group introduces lipophilicity; Boc protection enhances stability during peptide synthesis .	Intermediate in drug discovery (e.g., protease inhibitors).
3-[(2-Aminoethyl)sulfanyl]-2-methylpropanoic acid	C₆H₁₃NO₂S	Sulfanyl, methyl	Sulfur atom increases acidity (pKa ~3.5 vs. ~4.5 for target compound) .	Potential disulfide bond formation in biologics.

Functional Analogues with Methoxyethoxy Groups

Compound Name	Molecular Formula	Key Features	Comparison
2-(2-(Methylthio)ethoxy)propanoic acid	C₆H₁₂O₃S	Methylthio-ether substituent	Thioether group increases oxidation sensitivity vs. target compound’s ether .
(S)-cis-4-(1-(2-(5-Indanyloxycarbonyl)-3-(2-methoxyethoxy)propyl)-1-cyclopentylcarboxamido)-1-cyclohexane-carboxylic acid	C₃₄H₄₈N₂O₇	Complex bicyclic structure	Designed as enzyme inhibitors (e.g., ACE inhibitors); higher molecular weight (636.77 g/mol) reduces bioavailability .

Biological Activity

3-{2-(2-Methoxyethoxy)ethylamino}propanoic acid, a compound with potential therapeutic applications, has garnered interest in various biological studies. This article explores its biological activity, synthesizing findings from diverse research sources, including case studies and experimental data.

Chemical Structure and Properties

The chemical structure of 3-{2-(2-Methoxyethoxy)ethylamino}propanoic acid can be represented as follows:

$$\text{C}_x\text{H}_y\text{N}_z\text{O}_w$$

This compound features a propanoic acid backbone substituted with a methoxyethoxy group and a methylamino group, which may influence its solubility and interaction with biological targets.

1. Antimicrobial Activity

Recent studies have assessed the antimicrobial properties of similar compounds, highlighting the potential of propanoic acid derivatives in inhibiting bacterial growth. For instance, derivatives containing propanoic acid moieties have shown varying degrees of activity against mycobacterial strains. The minimal inhibitory concentrations (MICs) for these compounds are crucial for evaluating their effectiveness.

Compound	MIC (µg/mL)	Target Organism
Compound A	50	M. tuberculosis
Compound B	100	E. coli
3-{2-(2-Methoxyethoxy)ethylamino}propanoic acid	TBD	TBD

2. Anti-inflammatory Effects

The anti-inflammatory properties of propanoic acid derivatives have been investigated through their impact on cytokine release in peripheral blood mononuclear cells (PBMCs). In one study, compounds were tested for their ability to modulate the release of TNF-α and IL-6.

• Findings : Compounds exhibiting structural similarities to 3-{2-(2-Methoxyethoxy)ethylamino}propanoic acid showed a significant reduction in TNF-α levels, indicating potential use in inflammatory conditions.

3. Cytotoxicity Studies

Cytotoxicity assays conducted on various cancer cell lines have revealed that some derivatives possess selective toxicity towards cancer cells while sparing normal cells. The evaluation typically involves:

• Cell Lines : HepG2 (liver cancer), MCF-7 (breast cancer).
• Results : Compounds demonstrated IC50 values ranging from 20 µM to 100 µM, suggesting moderate cytotoxic effects that warrant further exploration.

Case Studies

Case Study 1 : A study exploring the effects of propanoic acid derivatives on M. tuberculosis found that modifications to the side chains significantly influenced antibacterial activity. The presence of an ether group was linked to enhanced solubility and bioavailability, which are critical for effective treatment.

Case Study 2 : In another investigation focusing on anti-inflammatory properties, researchers synthesized several analogs of propanoic acid and tested their effects on cytokine production in stimulated PBMCs. The results indicated that specific substitutions could enhance anti-inflammatory responses while maintaining low toxicity levels.